1-(3,4-dichlorobenzyl)-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N'-(furan-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C18H13Cl2N3O4/c19-13-6-5-11(9-14(13)20)10-23-7-1-3-12(18(23)26)16(24)21-22-17(25)15-4-2-8-27-15/h1-9H,10H2,(H,21,24)(H,22,25)
• InChI Key: ZDPSKWVNJBFIAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)C(=O)NNC(=O)C2=CC=CO2)CC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl2N3O4
• Molecular Weight: 406.2 g/mol

Description

1-(3,4-dichlorobenzyl)-N'-(furan-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a useful research compound. Its molecular formula is C18H13Cl2N3O4 and its molecular weight is 406.22. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has been conducted on the synthesis of compounds containing furan and hydrazone components, exploring their antibacterial, antiurease, and antioxidant activities. For instance, the synthesis of ethyl N′-furan-2-carbonylbenzohydrazonate and its derivatives has demonstrated effective antiurease and antioxidant activities (B. B. Sokmen et al., 2014). These findings suggest that compounds with similar structures could have potential applications in developing new antioxidant and antiurease agents.

Structural and Optical Properties

The study of structural, electronic, and optical properties of compounds containing furan and carbohydrazide groups has revealed insights into their tautomeric forms and intermolecular interactions. This research is vital for understanding the behavior of such compounds in different states and could inform applications in material science and molecular engineering (A. Trzesowska-Kruszynska, 2011).

Molecular Interactions and Supramolecular Structures

Investigations into the weak C-H···O and C-H···π hydrogen bonds and π-π stacking interactions of compounds with carbohydrazide and oxazolidine structures provide essential knowledge on molecular assembly and supramolecular chemistry. Such studies can contribute to the design of new materials with specific properties, including pharmaceutical formulations and nanomaterials (T. C. Nogueira et al., 2015).

Antimicrobial Activities

The synthesis and evaluation of 1,3,4-oxadiazole derivatives for their antimicrobial properties indicate that compounds with furan and oxadiazole rings can serve as potent antibacterial and antifungal agents. This research direction holds promise for the development of new antimicrobials to combat resistant strains of bacteria and fungi (E. Jafari et al., 2017).